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Compound of Interest

Compound Name: TT-10

Cat. No.: B611500 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

TT-10 is a small molecule activator of the TAZ (transcriptional coactivator with PDZ-binding

motif)-YAP (YES-associated protein)/TEAD (transcriptional enhancer factor domain) signaling

pathway. It has been shown to promote cardiomyocyte proliferation and is utilized in research

related to cardiac repair and regeneration.[1] Accurate and consistent preparation of a TT-10
stock solution is critical for obtaining reliable and reproducible experimental results. Dimethyl

sulfoxide (DMSO) is a common solvent for TT-10 due to its high solvating power for organic

molecules. This document provides a detailed protocol for the preparation, storage, and

handling of TT-10 stock solutions using DMSO.

Quantitative Data Summary
A summary of the essential quantitative data for TT-10 and DMSO is provided in the table

below.
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Parameter Value Source

TT-10 Molecular Weight 283.35 g/mol

TT-10 Appearance White to beige powder

TT-10 Solubility in DMSO Up to 60 mg/mL (211.75 mM)

2 mg/mL

DMSO Molecular Weight 78.13 g/mol

DMSO Density ~1.1 g/mL

Recommended Storage Temp. 2-8°C

Experimental Protocol: Preparation of a 10 mM TT-
10 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TT-10 in DMSO. The

principles and calculations can be adapted for other desired concentrations.

Materials and Equipment:
TT-10 powder (white to beige solid)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (recommended, especially for higher concentrations)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Procedure:
Determine the Required Mass of TT-10:

To prepare a 10 mM stock solution, the required mass of TT-10 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 283.35 g/mol / 1000

Mass (mg) = 2.8335 mg

Weighing TT-10:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated amount of TT-10 powder (e.g., 2.83 mg) into the tube.

Dissolving TT-10 in DMSO:

Add the desired volume of DMSO (e.g., 1 mL) to the tube containing the TT-10 powder.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the TT-10 does not fully dissolve, sonicate the solution for 5-10 minutes. Visually inspect

the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes.
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Store the aliquots at 2-8°C for short-term use. For long-term storage, consult the

manufacturer's recommendations, though -20°C or -80°C is common practice for many

DMSO stock solutions.

Safety Precautions:
Always work in a well-ventilated area or a chemical fume hood when handling DMSO and

TT-10.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for TT-10 and DMSO for complete safety and handling

information.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a TT-10 stock solution.
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Caption: Workflow for preparing a TT-10 stock solution in DMSO.

Signaling Pathway Context
The diagram below shows the simplified signaling pathway in which TT-10 is active.
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Caption: TT-10 activates the TAZ-YAP/TEAD signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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